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Compound of Interest

Compound Name: PI3K-IN-30

Cat. No.: B10856957

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety protocols, operational guidelines, and
disposal plans for the handling of PI3BK-IN-30. The following procedural guidance is intended to
ensure the safe and effective use of this potent phosphoinositide 3-kinase (P13K) inhibitor in a
laboratory setting.

Chemical and Physical Properties

PI3K-IN-30 is a potent inhibitor of PI3K, with varying inhibitory concentrations across different
isoforms. As a research chemical, it is crucial to handle it with the appropriate safety measures.

Property Value
Chemical Formula C20H25F2N70s3
Molecular Weight 449.45 g/mol
CAS Number 2281803-22-1

Biological Activity

PI3K-IN-30 demonstrates potent inhibition of Class | PI3K isoforms, which are key components
of the PISK/Akt/mTOR signaling pathway, a critical regulator of cell growth, proliferation, and
survival.[1]
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Target ICs0 (NM)
PI3Ka 51

PI3KB 136
PI3Ky 30.7
PI13Kd 8.9

Personal Protective Equipment (PPE)

Given that PI3K-IN-30 is a potent biochemical compound intended for research use only, a
comprehensive approach to personal protection is mandatory to minimize exposure risk.

PPE Category Specific Requirements

) Wear appropriate chemical-resistant gloves
Hand Protection .
(e.g., nitrile rubber).

Use chemical safety goggles and/or a face

Eye/Face Protection )
shield.

) ) Wear a laboratory coat, long pants, and closed-
Skin and Body Protection o
toe shoes. Ensure no skin is exposed.

) ) For powdered form or when creating aerosols,
Respiratory Protection N _ ,
use a certified respirator (e.g., N95 or higher).

Operational Plan: Handling and Storage

Proper handling and storage are critical to maintain the integrity of PI3K-IN-30 and to ensure
the safety of laboratory personnel.

Storage:
e Short-term (up to 1 month): Store at -20°C.

e Long-term (up to 6 months): Store at -80°C.
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e Protect from light and moisture.
Handling:

Handle in a designated area, preferably in a chemical fume hood, to avoid inhalation of dust

or aerosols.

Avoid direct contact with skin, eyes, and clothing.

Use dedicated equipment (spatulas, weighing paper, etc.) and clean thoroughly after use.

Prepare solutions in a well-ventilated area.

Disposal Plan

All waste materials contaminated with PI3K-IN-30 must be handled as hazardous chemical

waste.
Waste Type Disposal Procedure
) Collect in a designated, sealed, and properly
Solid Waste )
labeled hazardous waste container.
Collect in a designated, sealed, and properly
Liquid Waste labeled hazardous waste container. Do not pour

down the drain.

Dispose of as hazardous waste in accordance

Contaminated PPE o .
with institutional and local regulations.

Experimental Protocols
Preparation of Stock Solutions

For in vitro cell-based assays, a common solvent for PI3K inhibitors is dimethyl sulfoxide
(DMSO).

Materials:
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e PI3K-IN-30 powder

e Anhydrous DMSO

 Sterile microcentrifuge tubes or vials

Procedure:

o Equilibrate the PI3K-IN-30 vial to room temperature before opening.

e Weigh the desired amount of PI3K-IN-30 powder in a chemical fume hood.

o Add the appropriate volume of DMSO to achieve the desired stock concentration (e.g., 10
mM).

» Vortex or sonicate briefly to ensure complete dissolution.

» Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

o Store the stock solution aliquots at -20°C or -80°C.

In Vitro Cell Treatment Workflow
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Caption: Experimental workflow for in vitro cell treatment.

PI3K/AktImTOR Signaling Pathway

PI3K-IN-30 targets the PI3K enzyme, a central node in this critical signaling cascade.
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Caption: Simplified PI3K/Akt/mTOR signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
PI3K-IN-30]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10856957#personal-protective-equipment-for-
handling-pi3k-in-30]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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